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Compound of Interest

Compound Name: 21-Hydroxypregnenolone

Cat. No.: B045168 Get Quote

21-Hydroxypregnenolone: A Technical Guide for
Researchers
This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological significance of 21-hydroxypregnenolone. It is

intended for researchers, scientists, and professionals involved in steroid biochemistry,

endocrinology, and drug development. This document details its role as a crucial intermediate

in the biosynthesis of corticosteroids and provides insights into its known interactions with

steroidogenic enzymes.

Chemical Identity and Structure
21-Hydroxypregnenolone, also known as prebediolone, is an endogenous pregnane steroid.

[1][2] It is structurally defined as pregn-5-en-3β,21-diol-20-one.[2]

Table 1: Chemical Identifiers of 21-Hydroxypregnenolone
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Identifier Value Source

IUPAC Name
3β,21-Dihydroxypregn-5-en-

20-one
[2]

Systematic IUPAC Name

2-Hydroxy-1-

[(1S,3aS,3bS,7S,9aR,9bS,11a

S)-7-hydroxy-9a,11a-dimethyl-

2,3,3a,3b,4,6,7,8,9,9a,9b,10,1

1,11a-tetradecahydro-1H-

cyclopenta[a]phenanthren-1-

yl]ethan-1-one

[2]

Molecular Formula C₂₁H₃₂O₃ [3]

SMILES

C[C@]12CC[C@H]3--

INVALID-LINK--

CC=C4[C@@]3(CC--INVALID-

LINK--O)C

[3]

InChI Key
MOIQRAOBRXUWGN-

WPWXJNKXSA-N
[3]

CAS Number 1164-98-3 [3]

Physicochemical Properties
The physicochemical properties of 21-hydroxypregnenolone are summarized below. It is a

white to off-white solid.[4] Experimental data for its boiling point and water solubility are not

readily available in the literature.

Table 2: Physicochemical Properties of 21-Hydroxypregnenolone
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Property Value Source

Molecular Weight 332.48 g/mol [4]

Melting Point 155-167 °C [5]

Boiling Point Not Available

Water Solubility Not Available

Solubility in Organic Solvents
Soluble in DMSO (≥ 25

mg/mL)
[4]

Biological Significance and Properties
21-Hydroxypregnenolone is a key intermediate in the adrenal gland's steroidogenic pathway,

leading to the synthesis of vital corticosteroids.[2] It is formed from the hydroxylation of

pregnenolone at the C21 position.

Role in Steroidogenesis
The primary biological role of 21-hydroxypregnenolone is as a precursor in the biosynthesis

of mineralocorticoids and glucocorticoids.[2] It is converted to progesterone, which then enters

the respective pathways to form aldosterone and cortisol. The metabolic fate of 21-
hydroxypregnenolone is a critical juncture in determining the balance of steroid hormone

production.

The following diagram illustrates the central position of 21-hydroxypregnenolone in the

adrenal steroidogenesis pathway.
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Figure 1. Simplified Steroidogenesis Pathway

Enzyme Interactions
While primarily a metabolic intermediate, 21-hydroxypregnenolone has been shown to

interact with steroidogenic enzymes. Notably, it acts as a competitive inhibitor of CYP17A1, an

enzyme crucial for the production of androgens and cortisol precursors.

Table 3: Biological Activity of 21-Hydroxypregnenolone

Target Activity Value Source

CYP17A1 (17α-

hydroxylase activity)

Competitive Inhibition

(substrate:

progesterone)

Kᵢ = 36.4 µM [1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 21-
hydroxypregnenolone are not widely published, likely due to its status as a metabolic

intermediate rather than a primary research target or therapeutic agent. However, based on

methodologies for similar steroids, representative protocols can be outlined.
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Representative Synthesis of 21-Hydroxypregnenolone
A potential synthetic route to 21-hydroxypregnenolone starts from the more readily available

pregnenolone. The following is a generalized workflow and not a detailed, validated protocol.

Pregnenolone Protection of 3β-hydroxyl group (e.g., acetylation) Introduction of 21-hydroxyl group (e.g., via α-bromination followed by substitution) Deprotection of 3β-hydroxyl group 21-Hydroxypregnenolone

Click to download full resolution via product page

Figure 2. Generalized Synthetic Workflow

Disclaimer: This represents a plausible synthetic strategy. The specific reagents, reaction

conditions, and purification methods would require significant optimization.

Purification by High-Performance Liquid
Chromatography (HPLC)
Purification of 21-hydroxypregnenolone from a reaction mixture or biological extract can be

achieved using reversed-phase HPLC.

Representative HPLC Protocol:

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of methanol and water is typically effective. For example, a linear

gradient from 50% methanol in water to 100% methanol over 30 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV detection at approximately 240 nm.

Sample Preparation: The crude sample should be dissolved in a small volume of the initial

mobile phase and filtered through a 0.45 µm syringe filter before injection.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)
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For the sensitive detection and quantification of 21-hydroxypregnenolone, especially in

biological matrices, GC-MS is a suitable technique. Derivatization is typically required to

improve the volatility and thermal stability of the steroid.

Representative GC-MS Protocol:

Sample Extraction: For a plasma sample, liquid-liquid extraction with a solvent like methyl

tert-butyl ether or ethyl acetate can be used to isolate the steroids.

Derivatization: The hydroxyl groups are typically derivatized to trimethylsilyl (TMS) ethers

using a reagent such as N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

GC Column: A non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane,

30 m x 0.25 mm i.d., 0.25 µm film thickness).

Oven Temperature Program: Start at a lower temperature (e.g., 180 °C) and ramp up to a

higher temperature (e.g., 300 °C) to ensure good separation of the steroid derivatives.

Mass Spectrometry: Electron ionization (EI) at 70 eV is commonly used. The mass

spectrometer can be operated in full scan mode for identification or selected ion monitoring

(SIM) mode for quantification, using characteristic fragment ions of the derivatized 21-
hydroxypregnenolone.

Conclusion
21-Hydroxypregnenolone is a fundamentally important, yet often overlooked, intermediate in

the complex web of steroid hormone biosynthesis. While not a potent hormonal agent in its

own right, its efficient conversion is critical for maintaining appropriate levels of corticosteroids.

For researchers in endocrinology and steroid-related drug discovery, a thorough understanding

of its properties and metabolic fate is essential for interpreting steroid profiles in health and

disease. The information and representative protocols provided in this guide serve as a

valuable resource for further investigation into this key steroidogenic metabolite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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